Cas no 62452-93-1 (Benzoic acid, 4-methyl-, 3-ethoxy-3-(1-isobenzofuranyl)propyl ester)

• Product Name: Benzoic acid, 4-methyl-, 3-ethoxy-3-(1-isobenzofuranyl)propyl ester
• CAS No: 62452-93-1
• MF: C₂₁H₂₂O₄
• MW: 338.396986484528
• CID: 444399
• PubChem ID: 71386295
• Update Time: 2025-04-19

Benzoic acid, 4-methyl-, 3-ethoxy-3-(1-isobenzofuranyl)propyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methyl-, 3-ethoxy-3-(1-isobenzofuranyl)propyl ester
• [3-(2-benzofuran-1-yl)-3-ethoxypropyl] 4-methylbenzoate
• DTXSID50808477
• 3-(2-Benzofuran-1-yl)-3-ethoxypropyl 4-methylbenzoate
• 62452-93-1

• Inchi： 1S/C21H22O4/c1-3-23-19(20-18-7-5-4-6-17(18)14-25-20)12-13-24-21(22)16-10-8-15(2)9-11-16/h4-11,14,19H,3,12-13H2,1-2H3
• InChI Key： YVJIURBPIUJDGP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C2C=CC=CC2=CO1)CCOC(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 338.15186
• Monoisotopic Mass: 338.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 48.7Ų

Experimental Properties

• PSA: 48.67